Cas no 2570109-75-8 (3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone)

• Product Name: 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone
• CAS No: 2570109-75-8
• MF: C₈H₃ClF₃IO
• MW: 334.461504220963
• CID: 5194857
• Update Time: 2025-06-11

3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone

• Inchi： 1S/C8H3ClF3IO/c9-5-1-4(2-6(13)3-5)7(14)8(10,11)12/h1-3H
• InChI Key： HXYDOAKAVNUCSC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(I)=CC(Cl)=C1)C(F)(F)F

Additional information on 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone

3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone (CAS No. 2570109-75-8): An Overview of Its Synthesis, Properties, and Applications

3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone (CAS No. 2570109-75-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive functional groups, including a chloro substituent, an iodo substituent, and a trifluoromethyl group. These features contribute to its unique chemical properties and potential applications in various scientific and industrial contexts.

The synthesis of 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone involves a series of well-defined steps that highlight the complexity and precision required in organic synthesis. One common approach involves the reaction of 3-chloroacetophenone with iodine in the presence of a suitable catalyst. The subsequent introduction of the trifluoromethyl group can be achieved through various methods, such as electrophilic fluorination or nucleophilic substitution reactions. Recent advancements in catalytic systems have significantly improved the yield and selectivity of these reactions, making the synthesis more efficient and cost-effective.

The physical and chemical properties of 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone are noteworthy. It is a solid at room temperature with a melting point typically ranging from 100 to 110°C. The compound exhibits excellent solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions. Its high reactivity is attributed to the presence of the trifluoromethyl group, which imparts significant electron-withdrawing effects and enhances the compound's electrophilicity.

In terms of spectroscopic properties, 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone displays characteristic peaks in nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses. The 1H NMR spectrum shows distinct signals for the aromatic protons and the methyl protons of the trifluoromethyl group. The 19F NMR spectrum provides valuable information about the fluorine environment, while the MS spectrum confirms the molecular weight and helps identify any potential impurities or by-products.

The versatility of 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone has led to its exploration in various research areas. In medicinal chemistry, this compound has shown promise as a building block for the synthesis of bioactive molecules. The presence of halogen substituents (chloro and iodo) makes it an attractive candidate for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling. These reactions can introduce a wide range of substituents, leading to the development of novel compounds with diverse biological activities.

Recent studies have also highlighted the potential of 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone in drug discovery. For instance, researchers have investigated its use as a scaffold for developing inhibitors targeting specific enzymes involved in disease pathways. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of these inhibitors, improving their pharmacokinetic properties. Additionally, the halogen substituents can participate in halogen bonding interactions with target proteins, potentially enhancing binding affinity and selectivity.

In materials science, 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone has been explored for its potential applications in organic electronics and photovoltaic devices. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of conjugated polymers and small molecules used in these applications. Moreover, the halogen substituents can be used to fine-tune the energy levels and improve device performance through controlled doping or blending strategies.

The environmental impact of compounds like 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone is an important consideration in their development and use. Recent studies have focused on assessing their biodegradability and potential ecotoxicity. While preliminary results suggest that these compounds are relatively stable under environmental conditions, ongoing research aims to develop more sustainable synthetic methods that minimize waste generation and reduce environmental impact.

In conclusion, 3’-Chloro-5’-iodo-2,2,2-trifluoroacetophenone (CAS No. 2570109-75-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for further research and development in medicinal chemistry, materials science, and other fields. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chemical reactivity and biological function.